1-(1-((benzo[d]isoxazol-3-ylmethyl)sulfonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 2-[1-(1,2-benzoxazol-3-ylmethylsulfonyl)piperidin-4-yl]-4-methyl-5-(trifluoromethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C17H18F3N5O4S/c1-23-15(17(18,19)20)21-25(16(23)26)11-6-8-24(9-7-11)30(27,28)10-13-12-4-2-3-5-14(12)29-22-13/h2-5,11H,6-10H2,1H3
• InChI Key: WCNFMWHQIYRTIW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C2CCN(CC2)S(=O)(=O)CC3=NOC4=CC=CC=C43)C(F)(F)F
• Molecular Formula: C17H18F3N5O4S
• Molecular Weight: 445.4 g/mol

Description

The compound is a complex organic molecule, likely used in medicinal chemistry or pharmaceutical research. It contains several functional groups, including a benzo[d]isoxazole, a sulfonyl group, a piperidine ring, a methyl group, a trifluoromethyl group, and a 1,2,4-triazole.

Scientific Research Applications

Carbonic Anhydrase Inhibition

The compound under investigation has been explored as an inhibitor of human carbonic anhydrases (CAs), specifically targeting cytosolic enzymes hCA I, II and tumor-associated isoforms hCA IX and XII. These sulfonamides, including the benzo[d]isoxazol-3-ylmethyl derivatives, show promising low nanomolar activity against these isoforms, indicating potential therapeutic applications in targeting various diseases related to these enzymes (Alafeefy et al., 2015).

Antidepressant Metabolism Studies

In studies focusing on the metabolism of novel antidepressants like Lu AA21004, similar compounds have been examined for their metabolic pathways. These studies are crucial in understanding how such drugs are metabolized in the body, leading to better therapeutic approaches and drug design (Hvenegaard et al., 2012).

Enzyme Inhibition for Neurological Disorders

Compounds with structures similar to the one have been synthesized and evaluated for their inhibitory action against butyrylcholinesterase (BChE) enzyme. This line of research is significant in the context of neurological disorders, as BChE inhibitors are relevant in treating conditions like Alzheimer's (Khalid et al., 2016).

Antimicrobial Activities

Research has also been conducted on derivatives of benzenesulfonamides, including those with piperidine moieties, for their antimicrobial activities. These studies contribute to the search for new antimicrobial agents and help in combating various bacterial and fungal infections (Vinaya et al., 2009).

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit high binding affinities to a range of proteins .

Mode of Action

Compounds with similar structures have been shown to interact with their targets, leading to various biological effects .

Biochemical Pathways

Similar compounds have been shown to influence a variety of biological properties, such as bactericidal, fungicidal, insecticidal, analgesic, anticancer, anti-hiv, and cns depressant activities .

Result of Action

Similar compounds have been shown to induce apoptosis in certain cell lines .